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Interaction Category

Specific Drugs /
Drug Classes

Clinical Effect & Risk

Mechanism

Diuretics [1] [2]

Insulin & Insulin
Secretagogues [2] [4]

UGT1A9
Inhibitors/inducers

Drugs that May
Cause Ketoacidosis

Loop diuretics (e.g.,
Furosemide),
Thiazides [3]

Sulfonylureas (e.g.,
Glimepiride,
Glipizide) [3],
Insulin

Theoretical
interaction based
on metabolism [5]

Not specified in
results

Increased risk of
dehydration,
hypotension, and

sudden kidney injury [2].

Increased risk of
hypoglycemia [2] [4].

Potential change in
dapagliflozin exposure.
Clinical significance is
likely low [6].

May increase the risk of
diabetic ketoacidosis,

Pharmacodynamic: Both
drugs can cause volume
depletion.

Pharmacodynamic:
Additive blood sugar-
lowering effect.

Pharmacokinetic:
Dapagliflozin is primarily
metabolized by UGT1A9.

Pharmacodynamic:
Precipitating factors for
ketoacidosis.
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. Specific Drugs / . . .
Interaction Category Clinical Effect & Risk Mechanism
Drug Classes

sometimes euglycemic

[7].

Experimental Protocol: Assessing DDI with Sparsentan

A dedicated open-label, one-sequence crossover study provides a robust protocol for evaluating drug-drug

interactions (DDI) with dapagliflozin [6].

¢ Study Design: Open-label, one-sequence crossover in healthy adults [6]
e Treatment Sequence:

o Period 1 (Day 1): Administer a single 10 mg oral dose of dapagliflozin after at least a 10-hour
fast [6].

o Washout: Days 2-4 [6].

o Period 2 (Days 5-14): Administer 800 mg sparsentan once daily [6].

o Challenge (Day 11): While continuing sparsentan, administer a second single 10 mg dose of
dapagliflozin [6].

e PK & Safety Assessments:

o Pharmacokinetics: Collect serial blood samples for PK analysis before and after dapagliflozin
doses in both periods. Key parameters include peak plasma concentration (Cmax) and area
under the curve (AUC) for dapagliflozin and its inactive metabolite, dapagliflozin-3-O-
glucuronide [6].

o Safety Monitoring: Record all treatment-emergent adverse events (TEAESs) throughout the
study, noting their severity and relationship to the study drugs [6].

The workflow for this DDI study is outlined below.
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Period 1 (Days 1-5)
Single 10mg Dapagliflozin Dose

(Washout (Days 2—4))

Period 2 (Days 5-14)
Post-dose GOOmg Sparsentan daily

'

Day 11: 10mg Dapagliflozin
+ 800mg Sparsentan

PK Sampling:
Cmax, AUC for
Dapagliflozin & Metabolite

Safety Monitoring:
TEAEs

Click to download full resolution via product page

Mechanism of Action & Interaction Pathways

Dapagliflozin's interaction profile is shaped by its unique mechanism. As an SGLT2 inhibitor, it acts on the

kidneys to block glucose and sodium reabsorption in the proximal tubule, leading to glucosuria and
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natriuresis [5]. This core mechanism underpins both its therapeutic effects and its main pharmacodynamic

interactions.

The metabolic pathway and key drug interaction targets for dapagliflozin are illustrated in the following

diagram.

Dapagliflozin

Inhibits SGLT2 Metabolized by
in Proximal Tubule UGT1A9

Increased Glucose
Excretion in Urine

Increased Sodium Inactive Metabolite
Excretion (Natriuresis) (Dapagliflozin-3-O-glucuronide)

Volume Depletion
Cardio-Renal Benefits

Glycemic Control
Weight Loss

Therapeutic Effects
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Frequently Asked Questions for Researchers

Q1: What is the clinical evidence for a pharmacokinetic interaction between dapagliflozin and
sparsentan? A dedicated DDI study in healthy adults concluded that multiple doses of sparsentan did not
cause a clinically relevant change in the pharmacokinetics of a single dose of dapagliflozin. The Cmax and

AUC of dapagliflozin were similar with and without sparsentan co-administration, indicating no interaction

[6].

Q2: Are there any known interactions between dapagliflozin and metformin in fixed-dose
combinations? No. The combination is well-established. Dapagliflozin and metformin have complementary

mechanisms of action, and their co-administration is not associated with pharmacokinetic interactions.
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Instead, it provides synergistic glycemic control with a lower risk of hypoglycemia compared to some other

combinations [8] [9].

Q3: What are the most critical adverse events to monitor in preclinical and clinical studies of

dapagliflozin combinations? Based on the known safety profile and post-marketing data, key areas of focus
include [7] [2] [4]:

¢ Volume Depletion & Renal Effects: Monitor for dehydration and acute kidney injury, especially when
combined with diuretics or in elderly subjects.

e Genitourinary Infections: Monitor for vulvovaginal candidiasis, balanitis, and urinary tract infections,
including serious events like pyelonephritis and urosepsis.

¢ Ketoacidosis: Be vigilant for cases of euglycemic ketoacidosis (where blood glucose may not be
significantly elevated), particularly during conditions of physiologic stress.

¢ Hypoglycemia: Closely monitor blood glucose when dapagliflozin is co-administered with insulin or
insulin secretagogues like sulfonylureas.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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combination-therapy-drug-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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